2,5-Dimethoxy-3-nitrobenzoic acid
Overview
Description
2,5-Dimethoxy-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C9H9NO6 and its molecular weight is 227.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Sulfhydryl Group Determination
2,5-Dimethoxy-3-nitrobenzoic acid has been used in the determination of sulfhydryl groups in biological materials. A study involving the reaction of its derivative, 5,5′-dithiobis(2-nitrobenzoic acid), with blood has provided insights into the splitting of disulfide bonds by reduced heme (Ellman, 1959).
Synthesis and Stability Study
The acid's derivatives have been synthesized and their properties, including UV, IR, NMR, and MS data, have been reported. For instance, the action of 3-chloroperbenzoic acid on certain amines yielded nitroso dimers, whose stability was investigated (Beckett, Jones, & Coutts, 1976).
Functionalization Studies
The functionalization of nitrobenzoic acid derivatives has been explored. For example, the synthesis of substituted ethanols and propionic acid ethyl esters from reactions involving nitrobenzoic acid derivatives was reported using the tetrakis(dimethylamino)ethylene (TDAE) methodology (Amiri-Attou, Terme, & Vanelle, 2005).
Crystal Structure Analysis
Studies on the crystal structure of dimethoxybenzoic acid derivatives have contributed to understanding molecular interactions and bonding patterns. For example, analysis of 3,5-dimethoxybenzoic acid revealed hydrogen-bonded cyclic dimers (Lynch, Smith, Byriel, & Kennard, 1994).
Safety and Hazards
Mechanism of Action
Target of Action
It is a substituted nitrobenzoic acid , and such compounds are often involved in reactions at the benzylic position .
Mode of Action
Based on its structural similarity to other nitrobenzoic acids, it may participate in reactions at the benzylic position . These reactions often involve free radical mechanisms, where the compound interacts with its targets, leading to changes in the molecular structure .
Biochemical Analysis
Molecular Mechanism
It is known that nitrobenzoic acids can participate in free radical bromination, nucleophilic substitution, and oxidation
Temporal Effects in Laboratory Settings
There is currently no available information on the temporal effects of 2,5-Dimethoxy-3-nitrobenzoic acid in laboratory settings, including its stability, degradation, and long-term effects on cellular function .
Transport and Distribution
Information on how this compound is transported and distributed within cells and tissues is currently unavailable .
Properties
IUPAC Name |
2,5-dimethoxy-3-nitrobenzoic acid | |
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InChI |
InChI=1S/C9H9NO6/c1-15-5-3-6(9(11)12)8(16-2)7(4-5)10(13)14/h3-4H,1-2H3,(H,11,12) | |
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InChI Key |
QCJROOYLFVYZEP-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC(=C(C(=C1)[N+](=O)[O-])OC)C(=O)O | |
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Molecular Formula |
C9H9NO6 | |
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DSSTOX Substance ID |
DTXSID80370071 | |
Record name | 2,5-Dimethoxy-3-nitrobenzoic acid | |
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Molecular Weight |
227.17 g/mol | |
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CAS No. |
17894-26-7 | |
Record name | 2,5-Dimethoxy-3-nitrobenzoic acid | |
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